5-(Chloromethyl)-3-(oxan-3-yl)-1,2,4-oxadiazole

• Molecular Formula: C8H11ClN2O2
• Molecular Weight: 202.64 g/mol
• IUPAC Name: 5-(chloromethyl)-3-(oxan-3-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C8H11ClN2O2/c9-4-7-10-8(11-13-7)6-2-1-3-12-5-6/h6H,1-5H2
• InChI Key: FFQBYDSTAYNENL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(COC1)C2=NOC(=N2)CCl

Description

5-(Chloromethyl)-3-(oxan-3-yl)-1,2,4-oxadiazole is a chemical compound with the CAS Number 1488153-56-5 and a molecular weight of 202.64 g/mol. Its molecular formula is C 8 H 11 ClN 2 O 2 . This organochlorine compound features a 1,2,4-oxadiazole heterocycle, a structure frequently employed in medicinal chemistry and materials science, which is substituted with a reactive chloromethyl group and a tetrahydropyran (oxane) ring system . The primary research value of this compound lies in its role as a versatile chemical building block . The presence of the chloromethyl group provides a reactive handle for further synthetic modifications, making it a valuable intermediate for constructing more complex molecules. Researchers can utilize this functional group in various coupling reactions, such as nucleophilic substitutions, to create diverse chemical libraries for screening in drug discovery programs . The integration of the oxadiazole ring, a known privileged scaffold, with the tetrahydropyran moiety enhances its potential in the development of novel pharmacological probes and agrochemical candidates . This product is intended for research and development purposes in a controlled laboratory setting only. It is strictly labeled "For Research Use Only" and is not intended for diagnostic or therapeutic applications, or for personal use .

Preparation Methods

Amidoxime and Acyl Chloride Condensation

One of the earliest methods involves reacting amidoximes with acyl chlorides under basic or catalytic conditions to generate 1,2,4-oxadiazoles via cyclization. The general reaction proceeds as follows:

Amidoxime + Acyl Chloride → 1,2,4-Oxadiazole

Reaction conditions:

• Solvent: Dichloromethane or benzene
• Catalyst: Tetra-n-butylammonium fluoride (TBAF) or pyridine
• Temperature: Reflux

Limitations:

• Moderate yields
• Harsh reaction conditions
• Purification challenges due to side products

Carboxylic Acid Derivatives and Activation

Another classical approach involves reacting amidoximes with activated carboxylic acids or esters, often employing coupling reagents such as EDC, DCC, or CDI. This method allows for more diverse substitution patterns on the oxadiazole ring, including phenyl and heteroaryl groups.

Reaction example:

Amidoxime + Carboxylic Acid (activated) → 1,2,4-Oxadiazole

Reaction conditions:

• Solvent: Dichloromethane or ethanol
• Activation: DCC, EDC, CDI
• Temperature: Room temperature to reflux

Limitations:

• Side reactions due to overactivation
• Purification difficulties

Modern Synthetic Approaches for 5-(Chloromethyl)-Substituted Oxadiazoles

Recent advancements focus on greener, more efficient, and selective methodologies to synthesize chloromethyl derivatives, especially the target 5-(Chloromethyl)-3-(oxan-3-yl)-1,2,4-oxadiazole .

Synthesis via Chloromethylation of Preformed Oxadiazoles

A common route involves chloromethylation of the heterocyclic core, typically using chloromethylating agents such as chloromethyl methyl ether or paraformaldehyde in the presence of hydrochloric acid or Lewis acids.

Reaction scheme:

Preformed 1,2,4-Oxadiazole + Chloromethylating Agent → 5-(Chloromethyl)-1,2,4-oxadiazole

Reaction conditions:

• Solvent: Dichloromethane or acetonitrile
• Catalyst: Zinc chloride or other Lewis acids
• Temperature: Reflux or room temperature for milder conditions

Advantages:

• Direct functionalization at the methyl position
• High regioselectivity

Limitations:

• Use of hazardous reagents
• Potential over-alkylation

Synthesis via Reaction of Benzamidoximes with Chloroacetyl Chloride

The synthesis of 5-(Chloromethyl)-3-phenyl-1,2,4-oxadiazole is well-documented, involving initial formation of benzamidoximes, followed by cyclization with chloroacetyl chloride.

Reaction pathway:

• Formation of Benzamidoximes:

Benzonitrile + Hydroxylamine hydrochloride → Benzamidoxime

• Cyclization with Chloroacetyl Chloride:

Benzamidoxime + Chloroacetyl chloride → 5-(Chloromethyl)-3-phenyl-1,2,4-oxadiazole

Reaction conditions:

• Solvent: Dichloromethane
• Base: Triethylamine
• Temperature: 0°C to room temperature
• Duration: 12 hours reflux

Reaction yields: Typically high (~99%), with the process being robust and scalable.

One-Pot Synthesis Using Activated Carboxylic Acids

Recent studies have introduced one-pot procedures employing activation of carboxylic acids with reagents such as Vilsmeier reagent, leading to efficient synthesis of chloromethyl derivatives.

Example:

• Activation of carboxylic acid with Vilsmeier reagent
• Reaction with amidoximes
• Cyclization to form chloromethyl oxadiazoles

Advantages:

• High yields (61–93%)
• Mild reaction conditions
• Simplified purification

Specific Synthesis of 5-(Chloromethyl)-3-(oxan-3-yl)-1,2,4-oxadiazole

The synthesis of 5-(Chloromethyl)-3-(oxan-3-yl)-1,2,4-oxadiazole can be approached via the following route, based on the literature and experimental data:

Step 1: Formation of Benzamidoxime

• Starting from benzonitrile , react with hydroxylamine hydrochloride in ethanol, with potassium carbonate as base, under reflux to obtain benzamidoxime.

Step 2: Cyclization with Chloroacetyl Chloride

• React benzamidoxime with chloroacetyl chloride in dichloromethane, using triethylamine as base, at 0°C to room temperature.
• The reaction proceeds via nucleophilic attack on the acyl chloride, followed by intramolecular cyclization to form the chloromethyl-oxadiazole core.

Step 3: Introduction of the Oxan-3-yl Group

• The oxan-3-yl group (a tetrahydrofuran derivative) can be introduced through nucleophilic substitution or via a subsequent functionalization step, such as ring-opening of an epoxide precursor or via a suitable heteroatom substitution strategy.

Step 4: Purification and Characterization

• The product is purified through column chromatography, and its structure confirmed via NMR, IR, and MS analyses.

Data Summary and Reaction Conditions Table

Method	Starting Materials	Key Reagents	Conditions	Yield	Remarks
Classical heterocyclization	Amidoximes + Acyl chlorides	TBAF, pyridine	Reflux, room temp	Moderate	Harsh conditions
Chloromethylation	Preformed oxadiazoles	Chloromethyl methyl ether, Lewis acids	Reflux	High	Direct functionalization
Benzamidoxime + Chloroacetyl chloride	Benzonitrile + Hydroxylamine	Triethylamine	0°C to RT	~99%	Robust, scalable
One-pot activation	Carboxylic acids + Amidoximes	Vilsmeier reagent	Mild, room temp	61–93%	Green chemistry

Chemical Reactions Analysis

Types of Reactions

5-(Chloromethyl)-3-(oxan-3-yl)-1,2,4-oxadiazole can undergo various types of chemical reactions, including:

Substitution Reactions: The chloromethyl group can participate in nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles such as amines, thiols, or alkoxides.

Oxidation and Reduction: The compound can undergo oxidation reactions to form oxadiazole derivatives with different oxidation states. Reduction reactions can also modify the oxan-3-yl group or the oxadiazole ring.

Cycloaddition Reactions: The oxadiazole ring can participate in cycloaddition reactions, forming larger heterocyclic systems.

Common Reagents and Conditions

Common reagents used in these reactions include:

Nucleophiles: Amines, thiols, alkoxides

Oxidizing Agents: Hydrogen peroxide, potassium permanganate

Reducing Agents: Sodium borohydride, lithium aluminum hydride

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution reactions can yield a variety of substituted oxadiazole derivatives, while oxidation and reduction reactions can lead to different oxidation states and functionalized derivatives.

Scientific Research Applications

5-(Chloromethyl)-3-(oxan-3-yl)-1,2,4-oxadiazole has several scientific research applications, including:

Medicinal Chemistry: The compound is studied for its potential as a pharmacophore in drug design, particularly for its antimicrobial and anticancer properties.

Materials Science: It is used in the development of advanced materials, such as polymers and coatings, due to its unique chemical properties.

Organic Synthesis: The compound serves as a versatile intermediate in the synthesis of complex organic molecules, enabling the construction of diverse chemical structures.

Mechanism of Action

The mechanism of action of 5-(Chloromethyl)-3-(oxan-3-yl)-1,2,4-oxadiazole involves its interaction with specific molecular targets and pathways. In medicinal applications, the compound may interact with enzymes or receptors, inhibiting their activity and leading to therapeutic effects. The exact molecular targets and pathways depend on the specific application and the biological context in which the compound is used.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Table 2: Property Comparison

Compound Name	Molecular Weight (g/mol)	Melting Point (°C)	Solubility	Biological Activity
5-(Chloromethyl)-3-(oxan-3-yl)-1,2,4-oxadiazole	~202.64 (estimated)	Not reported	Moderate (polar groups)	Potential CNS targeting (oxan moiety)
5-(Chloromethyl)-3-phenyl-1,2,4-oxadiazole	195.06	Not reported	Low (aromatic)	Intermediate for antipicornaviral agents
5-(Chloromethyl)-3-(2,6-dichlorophenyl)-1,2,4-oxadiazole	263.51	Not reported	Low (halogenated)	Energetic materials precursor
5-(Chloromethyl)-3-(3-chloropyridin-2-yl)-1,2,4-oxadiazole	228.63	Not reported	Moderate	Anticancer (in vivo MX-1 tumor model)

Key Observations:

• Solubility : Oxan-3-yl and pyridyl derivatives exhibit improved solubility in polar solvents compared to halogenated or purely aromatic analogs, making them favorable for aqueous-phase reactions .
• Biological Activity : Substitutions at position 3 significantly modulate bioactivity. For instance, trifluoromethylphenyl and chloropyridyl groups enhance anticancer potency by interacting with molecular targets like TIP47 .

Biological Activity

5-(Chloromethyl)-3-(oxan-3-yl)-1,2,4-oxadiazole is a compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its synthesis, cytotoxicity, and other pharmacological effects based on recent studies.

• Molecular Formula : C$_8$H$_{11}$ClN$_2$O$_2$
• Molecular Weight : 202.64 g/mol
• CAS Number : 1488153-56-5
• Purity : Typically reported at 95% in commercial samples .

Synthesis

The synthesis of 5-(Chloromethyl)-3-(oxan-3-yl)-1,2,4-oxadiazole involves various methodologies that have been explored in the literature. The compound is synthesized through the reaction of suitable starting materials under controlled conditions to yield high-purity products. For instance, oxadiazoles are often synthesized via cyclization reactions involving hydrazides and carboxylic acids .

Anticancer Activity

Recent studies have highlighted the anticancer properties of oxadiazole derivatives. In a comparative study involving various oxadiazole compounds, it was found that derivatives similar to 5-(Chloromethyl)-3-(oxan-3-yl)-1,2,4-oxadiazole exhibited significant cytotoxic effects against several cancer cell lines:

Compound	Cell Line	IC$_{50}$ (µM)
5e	HT-1080	19.56
	MCF-7	Not specified
	A549	Not specified

The mechanism of action for these compounds often involves the induction of apoptosis through caspase activation and cell cycle arrest . Specifically, studies have shown that compounds induce apoptosis in HT-1080 and A549 cells by activating caspase pathways and causing G2/M phase arrest .

Antimicrobial Activity

In addition to anticancer properties, oxadiazole derivatives have demonstrated antimicrobial activities. A study evaluated the antimicrobial effects of various oxadiazole compounds, revealing that some derivatives possess notable antibacterial and antifungal properties . This broad spectrum of activity makes them candidates for further development as therapeutic agents.

Case Studies

• Study on Cytotoxicity :
  In a study published in Pharmaceutical Research, a series of oxadiazole derivatives were synthesized and tested for cytotoxic activity against cancer cell lines (MCF-7 and HeLa). The results indicated that modifications in the structure significantly influenced their biological activity. For instance, certain substitutions enhanced cytotoxicity while maintaining low toxicity towards normal cells .
• Antiviral Activity Evaluation :
  Another study investigated the antiviral potential of oxadiazole derivatives against SARS-CoV-2. While many compounds showed promising cytotoxicity against cancer cells, they did not exhibit significant antiviral activity at tested concentrations .

Q & A

Basic Research Questions

Q. What are the common synthetic routes for preparing 5-(chloromethyl)-1,2,4-oxadiazole derivatives, and how are intermediates characterized?

• Methodological Answer : The synthesis typically involves condensation reactions of amidoximes with chlorinated acylating agents. For example, 5-(chloromethyl)-3-phenyl-1,2,4-oxadiazole derivatives are synthesized via refluxing amidoximes with chloroacetyl chloride in the presence of triethylamine . Intermediates are characterized using IR (to confirm oxadiazole ring formation via C=N and N-O stretches), $^1$H/$^{13}$C NMR (to verify substituent positions and chloromethyl groups), and mass spectrometry (to confirm molecular ions) . Elemental analysis is also critical for purity validation .

Q. How should researchers handle and store 5-(chloromethyl)-1,2,4-oxadiazole derivatives to ensure stability?

• Methodological Answer : These compounds are sensitive to moisture and light. Storage at 2–8°C in airtight containers under inert gas (e.g., nitrogen) is recommended to prevent hydrolysis of the chloromethyl group . Stability studies should include periodic HPLC or TLC monitoring to detect degradation products, particularly under elevated temperatures .

Q. What spectroscopic techniques are most effective for confirming the structure of 5-(chloromethyl)-1,2,4-oxadiazole derivatives?

• Methodological Answer : $^1$H NMR is essential for identifying the chloromethyl (–CH$_2$Cl) proton resonance at δ ~4.7–4.8 ppm (singlet, 2H) . $^{13}$C NMR confirms the oxadiazole ring carbons (C3 and C5) at ~167–170 ppm and ~175–178 ppm, respectively. IR spectroscopy detects characteristic C=N (1600–1650 cm$^{-1}$) and N–O (950–980 cm$^{-1}$) stretches .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies optimize the biological activity of 5-(chloromethyl)-1,2,4-oxadiazole derivatives?

• Methodological Answer : SAR studies focus on substituent effects at the 3- and 5-positions. For example, replacing the 3-phenyl group with a pyridyl ring (e.g., 3-(5-chloropyridin-2-yl)) enhances apoptosis-inducing activity in cancer cells . Computational docking (e.g., AutoDock Vina) can predict binding affinities to targets like TIP47 or MAP kinase, guiding rational design . Bioisosteric replacements (e.g., oxan-3-yl for phenyl) improve solubility without compromising activity .

Q. What mechanistic insights explain the reactivity of 5-(chloromethyl)-1,2,4-oxadiazoles with nucleophiles like KCN?

• Methodological Answer : Reaction with KCN at elevated temperatures (60–80°C) leads to substitution of the chloromethyl group, forming nitrile derivatives. However, unexpected decyanation pathways may occur, producing acetonitrile via HCN elimination. Mechanistic studies using $^{15}$N-labeled KCN and LC-MS can track cyanide incorporation and byproduct formation .

Q. How can computational tools like Multiwfn enhance the analysis of electronic properties in 5-(chloromethyl)-1,2,4-oxadiazoles?

• Methodological Answer : Multiwfn calculates electrostatic potential (ESP) maps to identify nucleophilic/electrophilic regions, aiding in predicting reaction sites. Electron localization function (ELF) analysis reveals charge distribution across the oxadiazole ring, which correlates with stability under acidic conditions . DFT calculations (e.g., Gaussian 09) optimize geometries for docking studies .

Q. What experimental strategies resolve contradictions in biological activity data across cancer cell lines?

• Methodological Answer : Discrepancies in cytotoxicity (e.g., activity in breast cancer T47D cells but not in lung cancer A549) may arise from differential expression of molecular targets like TIP47. Validate target engagement using photoaffinity labeling or CRISPR knockouts. Dose-response assays (e.g., IC$_{50}$ profiling) and flow cytometry (cell cycle arrest analysis) clarify mechanism-specific effects .

Q. How can reaction conditions be optimized to mitigate low yields in the synthesis of acetylene-functionalized 1,2,4-oxadiazoles?

• Methodological Answer : Low yields in dehydrohalogenation reactions (e.g., NaNH$_2$/NH$_3$) stem from competing oligomerization. Optimize by using lower temperatures (–70°C) and shorter reaction times. Alternative bases like LiN(i-Pr)$_2$ in THF at –40°C reduce side reactions . Purification via flash chromatography (hexane:ethyl acetate gradients) isolates target compounds from styryl byproducts .